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Compound of Interest

Compound Name: XMD16-5

Cat. No.: B15577173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
XMD16-5 is a potent and selective inhibitor of Tyrosine Kinase Non-receptor 2 (TNK2), also

known as Activated CDC42 Kinase 1 (ACK1).[1][2] TNK2 is a non-receptor tyrosine kinase that

plays a crucial role in various cellular processes, including cell growth, proliferation, and

migration.[3][4] Dysregulation of TNK2 signaling has been implicated in the pathogenesis of

several cancers, making it an attractive target for therapeutic intervention.[1] Accurate and

reproducible preparation of XMD16-5 stock solutions is paramount for obtaining reliable

experimental results in preclinical research. These application notes provide detailed protocols

for the preparation, storage, and handling of XMD16-5 stock solutions for in vitro studies.

Chemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of XMD16-5 is essential for

the proper preparation of stock solutions.
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Property Value Reference

Molecular Formula C₂₃H₂₄N₆O₂ [5][6]

Molecular Weight 416.48 g/mol [5][7]

CAS Number 1345098-78-3 [5][6][7]

Appearance Light yellow to yellow solid [5]

Purity ≥98% [6]

Solubility (DMSO) ≥ 29 mg/mL [8]

Solubility (Ethanol) 5 mg/mL [7]

Solubility (Water) Insoluble [7]

Note: The solubility of XMD16-5 in Dimethyl Sulfoxide (DMSO) can be influenced by the

presence of moisture. It is highly recommended to use fresh, anhydrous DMSO to ensure

optimal dissolution.[5][7] If precipitation is observed, gentle warming and/or sonication can be

employed to facilitate dissolution.[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM XMD16-5 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of XMD16-5 in DMSO, a

commonly used concentration for in vitro cell-based assays.

Materials:

XMD16-5 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes (1.5 mL)
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Sterile, filter-equipped pipette tips

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Equilibrate XMD16-5: Allow the vial containing XMD16-5 powder to reach room temperature

before opening to prevent moisture condensation.

Weighing: Accurately weigh out 4.165 mg of XMD16-5 powder using a calibrated analytical

balance and transfer it to a sterile 1.5 mL microcentrifuge tube.

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the

XMD16-5 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved.

Aid Dissolution (if necessary): If the compound does not fully dissolve, gently warm the

solution in a 37°C water bath for 5-10 minutes or sonicate for a few minutes until the solution

becomes clear.[5]

Aliquotting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes.[7]

Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Table of Recommended Storage Conditions:

Storage Temperature Shelf Life (in solvent) Reference

-20°C Up to 1 year [5]

-80°C Up to 2 years [5]
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

concentrations for treating cells in culture. It is crucial to maintain the final DMSO concentration

in the cell culture medium at a non-toxic level, typically below 0.5%.[9]

Materials:

10 mM XMD16-5 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Sterile, filter-equipped pipette tips

Procedure (Example for preparing a 10 µM working solution):

Intermediate Dilution: Prepare a 1:100 intermediate dilution by adding 2 µL of the 10 mM

XMD16-5 stock solution to 198 µL of sterile cell culture medium. This results in a 100 µM

intermediate solution.

Final Dilution: Add the desired volume of the 100 µM intermediate solution to the final volume

of cell culture medium to achieve the target concentration. For example, to prepare 1 mL of a

10 µM working solution, add 100 µL of the 100 µM intermediate solution to 900 µL of cell

culture medium.

Vehicle Control: It is imperative to include a vehicle control in all experiments. The vehicle

control should contain the same final concentration of DMSO as the experimental samples.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the TNK2 signaling pathway and the experimental workflow

for preparing the XMD16-5 stock solution.
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Caption: TNK2 signaling pathway and the inhibitory action of XMD16-5.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15577173?utm_src=pdf-body-img
https://www.benchchem.com/product/b15577173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Weigh 4.165 mg
of XMD16-5 Powder

2. Add 1.0 mL of
anhydrous DMSO

3. Vortex until
completely dissolved

Is the solution clear?

4. Gentle warming (37°C)
or sonication

No

5. Aliquot into
single-use volumes

Yes

6. Store at -20°C
or -80°C

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15577173?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

